Cas no 107811-28-9 (Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-)

Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl- structure
107811-28-9 structure
Product Name:Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-
CAS No:107811-28-9
MF:C9H14N4O2S
MW:242.298059940338
CID:192051
PubChem ID:3065363
Update Time:2025-04-19

Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-
    • Butanediamide,N-propyl-N'-1,3,4-thiadiazol-2-yl- (9CI)
    • N-propyl-N'-(1,3,4-thiadiazol-2-yl)butanediamide
    • N-Propyl-N'-(1,3,4-thiadiazol-2-yl)succinamide
    • 107811-28-9
    • DTXSID90148268
    • Succinamide, N-propyl-N'-(1,3,4-thiadiazol-2-yl)-
    • Butanediamide, N-propyl-N'-1,3,4-thiadiazol-2-yl-
    • Inchi: 1S/C9H14N4O2S/c1-2-5-10-7(14)3-4-8(15)12-9-13-11-6-16-9/h6H,2-5H2,1H3,(H,10,14)(H,12,13,15)
    • InChI Key: FQJGPPMKLMXTQZ-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1NC(CCC(NCCC)=O)=O

Computed Properties

  • Exact Mass: 242.08392
  • Monoisotopic Mass: 242.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.296
  • Refractive Index: 1.576
  • PSA: 83.98
  • LogP: 2.27280
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